Cas no 1260664-97-8 (1-(5-Bromo-2-(trifluoromethyl)pyridin-3-yl)ethanone)

• Product Name: 1-(5-Bromo-2-(trifluoromethyl)pyridin-3-yl)ethanone
• CAS No: 1260664-97-8
• MF: C₈H₅BrF₃NO
• MW: 268.030611753464
• MDL: MFCD18249903
• CID: 4726924
• Update Time: 2025-06-10

1-(5-Bromo-2-(trifluoromethyl)pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-(trifluoromethyl)pyridin-3-yl)ethanone
• 1-[5-BROMO-2-(TRIFLUOROMETHYL)PYRIDIN-3-YL]ETHANONE
• FCH1364595
• AB71959
• AK312317
• AX8248118

• MDL： MFCD18249903
• Inchi： 1S/C8H5BrF3NO/c1-4(14)6-2-5(9)3-13-7(6)8(10,11)12/h2-3H,1H3
• InChI Key： LJIMXIWOZUHRLI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)(F)F)C(C(C)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-Bromo-2-(trifluoromethyl)pyridin-3-yl)ethanone

1-(5-Bromo-2-(trifluoromethyl)pyridin-3-yl)ethanone (CAS No. 1260664-97-8): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

1-(5-Bromo-2-(trifluoromethyl)pyridin-3-yl)ethanone (CAS No. 1260664-97-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, also known as 5-bromo-2-(trifluoromethyl)pyridine-3-carbaldehyde, is characterized by the presence of a bromine atom, a trifluoromethyl group, and a pyridine ring, all of which contribute to its chemical reactivity and biological properties.

The synthesis of 1-(5-Bromo-2-(trifluoromethyl)pyridin-3-yl)ethanone has been extensively studied and optimized over the years. One of the most common synthetic routes involves the reaction of 5-bromo-2-trifluoromethylpyridine with acetyl chloride in the presence of a suitable catalyst. This method provides high yields and excellent purity, making it suitable for large-scale production. Recent advancements in catalytic methods have further improved the efficiency and selectivity of this reaction, reducing the formation of side products and minimizing environmental impact.

The physical properties of 1-(5-Bromo-2-(trifluoromethyl)pyridin-3-yl)ethanone are well-documented. It is a white crystalline solid with a melting point of approximately 85°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various chemical reactions and biological assays.

In terms of its chemical reactivity, 1-(5-Bromo-2-(trifluoromethyl)pyridin-3-yl)ethanone exhibits high electrophilicity due to the presence of the carbonyl group and the electron-withdrawing trifluoromethyl group. This makes it an excellent substrate for nucleophilic addition reactions, such as Michael additions and Knoevenagel condensations. Additionally, the bromine atom can be readily substituted in various cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, to introduce a wide range of functional groups.

The biological activities of 1-(5-Bromo-2-(trifluoromethyl)pyridin-3-yl)ethanone have been extensively investigated in recent years. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 1-(5-Bromo-2-(trifluoromethyl)pyridin-3-yl)ethanone can inhibit the activity of cyclooxygenase (COX), an enzyme involved in the production of prostaglandins, which are key mediators of inflammation. This finding suggests its potential use as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 1-(5-Bromo-2-(trifluoromethyl)pyridin-3-yl)ethanone has shown promise in cancer research. Studies have reported that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways. For example, a study published in Cancer Letters found that 1-(5-Bromo-2-(trifluoromethyl)pyridin-3-yl)ethanone can inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. This inhibition leads to cell cycle arrest and apoptosis, making it a potential candidate for cancer therapy.

The versatility of 1-(5-Bromo-2-(trifluoromethyl)pyridin-3-yl)ethanone extends beyond its direct biological activities. It serves as an important building block for the synthesis of more complex molecules with diverse biological functions. For instance, it can be used to synthesize pyrazoles, triazoles, and other heterocyclic compounds that are known for their pharmacological activities. These derivatives have been explored for their potential applications in treating various diseases, including neurodegenerative disorders and infectious diseases.

In conclusion, 1-(5-Bromo-2-(trifluoromethyl)pyridin-3-yl)ethanone (CAS No. 1260664-97-8) is a valuable compound with a wide range of applications in medicinal chemistry. Its unique structural features make it an excellent substrate for various chemical reactions and biological assays. The compound's anti-inflammatory and anti-cancer properties have been well-documented, highlighting its potential as a therapeutic agent. Ongoing research continues to explore new derivatives and applications of this compound, further solidifying its importance in the field.